Cas no 941909-16-6 (1-(3-chloro-4-methylphenyl)-3-2-(pyrrolidin-1-yl)propylurea)

• Product Name: 1-(3-chloro-4-methylphenyl)-3-2-(pyrrolidin-1-yl)propylurea
• CAS No: 941909-16-6
• MF: C₁₅H₂₂ClN₃O
• MW: 295.807682514191
• CID: 6561989
• Update Time: 2025-05-21

1-(3-chloro-4-methylphenyl)-3-2-(pyrrolidin-1-yl)propylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-3-2-(pyrrolidin-1-yl)propylurea
• 1-(3-chloro-4-methylphenyl)-3-(2-pyrrolidin-1-ylpropyl)urea
• Urea, N-(3-chloro-4-methylphenyl)-N'-[2-(1-pyrrolidinyl)propyl]-

• Inchi： 1S/C15H22ClN3O/c1-11-5-6-13(9-14(11)16)18-15(20)17-10-12(2)19-7-3-4-8-19/h5-6,9,12H,3-4,7-8,10H2,1-2H3,(H2,17,18,20)
• InChI Key： NTUZGTSAVUAGHU-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(Cl)=C1)C(NCC(N1CCCC1)C)=O

Additional information on 1-(3-chloro-4-methylphenyl)-3-2-(pyrrolidin-1-yl)propylurea

Introduction to 1-(3-Chloro-4-methylphenyl)-3-2-(Pyrrolidin-1-yl)propylurea (CAS No. 941909-16-6)

1-(3-Chloro-4-methylphenyl)-3-2-(pyrrolidin-1-yl)propylurea (CAS No. 941909-16-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a urea derivative characterized by a unique combination of functional groups that confer specific biological activities. The presence of a chloro-substituted phenyl ring and a pyrrolidine moiety makes it an intriguing candidate for various therapeutic applications.

The chemical structure of 1-(3-chloro-4-methylphenyl)-3-2-(pyrrolidin-1-yl)propylurea is defined by its molecular formula C₁₇H₂₂ClN₃O, with a molecular weight of approximately 307.83 g/mol. The compound's structural features, including the chloro and methyl substituents on the phenyl ring and the pyrrolidine group, contribute to its potential as a ligand for various biological targets. These features also influence its physicochemical properties, such as solubility, stability, and bioavailability, which are crucial for drug development.

In recent years, 1-(3-chloro-4-methylphenyl)-3-2-(pyrrolidin-1-yl)propylurea has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research is its activity as an antagonist for specific receptors. For instance, studies have shown that this compound exhibits potent antagonistic effects on certain G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases, including cardiovascular disorders and neurological conditions.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 1-(3-chloro-4-methylphenyl)-3-2-(pyrrolidin-1-yl)propylurea demonstrated significant antagonistic activity against the serotonin 5-HT₇ receptor. This receptor is involved in modulating various physiological processes, such as sleep regulation and vasodilation. The compound's ability to selectively bind to this receptor suggests its potential use in developing novel treatments for sleep disorders and cardiovascular diseases.

Beyond its receptor antagonistic properties, 1-(3-chloro-4-methylphenyl)-3-2-(pyrrolidin-1-yl)propylurea has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in immune cells. This anti-inflammatory activity makes it a promising candidate for treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(3-chloro-4-methylphenyl)-3-2-(pyrrolidin-1-yl)propylurea has also been studied to assess its suitability for drug development. Research indicates that the compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, preclinical studies have demonstrated that it has low toxicity and good safety margins, further supporting its potential as a therapeutic agent.

In the context of drug discovery and development, the synthesis of 1-(3-chloro-4-methylphenyl)-3-2-(pyrrolidin-1-yl)propylurea has been optimized to improve yield and purity. Various synthetic routes have been explored, with one efficient method involving the reaction of 3-chloro-4-methylbenzeneamine with 2-(pyrrolidin-1-yl)propionyl chloride followed by urea formation. This synthetic approach not only ensures high purity but also allows for easy scale-up for industrial production.

The potential applications of 1-(3-chloro-4-methylphenyl)-3-2-(pyrrolidin-1-yl)propylurea extend beyond traditional pharmaceuticals. It has also been explored in combination therapy approaches to enhance the efficacy of existing treatments. For example, combining this compound with other drugs that target different pathways can provide synergistic effects, leading to improved therapeutic outcomes with reduced side effects.

In conclusion, 1-(3-chloro-4-methylphenyl)-3-2-(pyrrolidin-1-y l)prop ylurea (CAS No. 941909 - 16 - 6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for advancing the treatment of various diseases.